Cas no 2877675-88-0 (N-tert-butyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide)

• Product Name: N-tert-butyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide
• CAS No: 2877675-88-0
• MF: C₁₈H₂₄N₄O
• MW: 312.409363746643
• CID: 5328839
• PubChem ID: 165435102
• Update Time: 2025-06-13

N-tert-butyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040865758
• N-tert-butyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide
• F6752-6437
• 2877675-88-0
• N-(1,1-Dimethylethyl)-1-(2-quinoxalinyl)-3-piperidinecarboxamide

• Inchi： 1S/C18H24N4O/c1-18(2,3)21-17(23)13-7-6-10-22(12-13)16-11-19-14-8-4-5-9-15(14)20-16/h4-5,8-9,11,13H,6-7,10,12H2,1-3H3,(H,21,23)
• InChI Key： XBQUKAJOUYZIES-UHFFFAOYSA-N
• SMILES： N1(C2C=NC3C(N=2)=CC=CC=3)CCCC(C(NC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 312.19501140g/mol
• Monoisotopic Mass: 312.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 535.9±50.0 °C(Predicted)
• pka: 15.85±0.20(Predicted)

Additional information on N-tert-butyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide

Comprehensive Overview of N-tert-butyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide (CAS No. 2877675-88-0)

N-tert-butyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide (CAS No. 2877675-88-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the quinoxaline derivatives family, known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers are particularly interested in its piperidine-3-carboxamide moiety, which is often associated with enhanced bioavailability and target specificity.

In recent years, the demand for novel heterocyclic compounds like N-tert-butyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide has surged, driven by advancements in drug discovery and the need for more efficient agrochemicals. The compound's quinoxaline core is a hotspot for modifications, as it can interact with various biological targets, making it a promising candidate for developing new therapeutics. Its CAS No. 2877675-88-0 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

One of the key advantages of N-tert-butyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide is its potential role in addressing antibiotic resistance, a pressing global health issue. The quinoxaline scaffold has shown activity against resistant bacterial strains, and researchers are exploring its derivatives as next-generation antibiotics. Additionally, its piperidine component is being studied for its neuroprotective effects, aligning with the rising interest in neurodegenerative disease treatments.

From a synthetic chemistry perspective, the compound's tert-butyl group offers steric hindrance, which can influence reaction pathways and product stability. This feature is particularly valuable in designing highly selective inhibitors or agonists for specific biological pathways. The carboxamide functionality further enhances its versatility, allowing for easy derivatization and optimization for various applications.

Environmental sustainability is another area where N-tert-butyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide is making waves. As the agrochemical industry shifts toward greener alternatives, this compound's potential as a low-toxicity pesticide or herbicide is under investigation. Its quinoxaline backbone is biodegradable, reducing environmental persistence compared to traditional agrochemicals.

In conclusion, N-tert-butyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide (CAS No. 2877675-88-0) represents a multifaceted compound with broad applications in medicine, agriculture, and materials science. Its unique structural attributes, combined with the growing demand for innovative solutions in these fields, position it as a compound of significant interest for future research and development.